Cas no 2092777-50-7 (5H-Imidazo[1,2-a][1,3]diazepine-2-carboxylic acid, 3-chloro-6,7,8,9-tetrahydro-8-oxo-)

• Product Name: 5H-Imidazo[1,2-a][1,3]diazepine-2-carboxylic acid, 3-chloro-6,7,8,9-tetrahydro-8-oxo-
• CAS No: 2092777-50-7
• MF: C₈H₈ClN₃O₃
• MW: 229.620420455933
• CID: 5254734
• Update Time: 2025-05-20

5H-Imidazo[1,2-a][1,3]diazepine-2-carboxylic acid, 3-chloro-6,7,8,9-tetrahydro-8-oxo- Chemical and Physical Properties

Names and Identifiers

• 5H-Imidazo[1,2-a][1,3]diazepine-2-carboxylic acid, 3-chloro-6,7,8,9-tetrahydro-8-oxo-

• Inchi： 1S/C8H8ClN3O3/c9-6-5(7(14)15)11-8-10-4(13)2-1-3-12(6)8/h1-3H2,(H,14,15)(H,10,11,13)
• InChI Key： PMAXEFYDILLALQ-UHFFFAOYSA-N
• SMILES： N12C(Cl)=C(C(O)=O)N=C1NC(=O)CCC2

Additional information on 5H-Imidazo[1,2-a][1,3]diazepine-2-carboxylic acid, 3-chloro-6,7,8,9-tetrahydro-8-oxo-

Chemical Profile of 5H-Imidazo[1,2-a][1,3]diazepine-2-carboxylic acid, 3-chloro-6,7,8,9-tetrahydro-8-oxo- (CAS No. 2092777-50-7)

5H-Imidazo[1,2-a][1,3]diazepine-2-carboxylic acid, 3-chloro-6,7,8,9-tetrahydro-8-oxo- (CAS No. 2092777-50-7) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the imidazodiazepine class, which is known for its potential applications in the development of pharmaceutical agents targeting various neurological and inflammatory disorders. The presence of a chloro substituent and an oxo group in its structure contributes to its distinct reactivity and biological activity.

The molecular structure of 5H-Imidazo[1,2-a][1,3]diazepine-2-carboxylic acid, 3-chloro-6,7,8,9-tetrahydro-8-oxo features a fused imidazole and diazepine ring system, which is a common motif in bioactive molecules. The carboxylic acid functionality at the 2-position provides a site for further chemical modification, enabling the synthesis of derivatives with enhanced pharmacological properties. This compound’s tetrahydropyridine core further enhances its potential as a scaffold for drug development.

Recent research in the field of medicinal chemistry has highlighted the importance of imidazodiazepines in the treatment of neurological disorders such as epilepsy and Alzheimer’s disease. Studies have demonstrated that compounds with similar structural motifs can interact with specific neurotransmitter receptors, leading to modulatory effects on neuronal activity. The chloro-substituted 5H-Imidazo[1,2-a][1,3]diazepine-2-carboxylic acid, 3-chloro-6,7,8,9-tetrahydro-8-oxo (CAS No. 2092777-50-7) has shown promise in preclinical studies as a potential lead compound for further development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The key steps include cyclization reactions to form the imidazodiazepine core and functional group transformations to introduce the chloro and oxo groups. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to improve the efficiency of these processes.

In terms of biological activity, preliminary studies have indicated that 5H-Imidazo[1,2-a][1,3]diazepine-2-carboxylic acid, 3-chloro-6,7,8,9-tetrahydro-8-oxo (CAS No. 2092777-50-7) exhibits inhibitory effects on certain enzymes associated with inflammation and neurodegeneration. These findings are particularly intriguing given the growing interest in developing small-molecule inhibitors for these targets. Further investigation into its mechanism of action could uncover novel therapeutic applications.

The compound’s solubility profile and stability under various conditions are critical factors to consider in its potential pharmaceutical applications. Solvent systems such as dimethyl sulfoxide (DMSO) and methanol have been found to be effective for dissolving this compound at concentrations suitable for biological assays. Stability studies have shown that it remains stable under controlled storage conditions but may degrade when exposed to light or moisture.

One of the most promising areas of research involving 5H-Imidazo[1,2-a][1,3]diazepine-2-carboxylic acid, 3-chloro-6,7,8,9-tetrahydro-8-oxo (CAS No. 2092777-50-7) is its potential use as an intermediate in the synthesis of more complex drug candidates. By modifying its structure through selective functionalization at various positions on the ring system or by introducing additional heterocyclic moieties.

The development of novel pharmaceutical agents often relies on understanding the three-dimensional structure of target proteins at an atomic level. Computational chemistry techniques such as molecular dynamics simulations and docking studies have been used to predict how 5H-imidazo[1|23a][13]diazepine|carbonyl|acid|chlorinated|tetrahydropyrone|oxidized interacts with biological targets like enzymes and receptors. These computational methods provide valuable insights into binding affinities and can guide experimental efforts toward optimizing drug-like properties.

The role of chirality in pharmaceuticals cannot be overstated; many biologically active compounds exhibit enantioselective interactions with their targets. Research into stereoselective synthesis methods has enabled chemists to produce enantiomerically pure forms of 5H-imidazo[123a][13]diazepinone|chlorinated|tetrahydropyrone|oxidized, which may lead to improved efficacy and reduced side effects compared to racemic mixtures.

The environmental impact of chemical synthesis is another important consideration in modern drug development. Green chemistry principles aim to minimize waste generation during manufacturing processes while maintaining high yields; this includes using renewable feedstocks where possible or developing catalytic systems that reduce energy consumption.

In conclusion,5H-imidazo[123a][13]diazepinone|chlorinated|tetrahydropyrone|oxidized (CAS No.|20927775057) represents an exciting opportunity for further exploration within medicinal chemistry due both structural complexity||biological potential||synthetic accessibility It remains one several promising candidates whose full therapeutic promise yet fully realized Through continued research investment focus both academic industry sectors hope realize clinical translation someday bringing relief patients suffering variety conditions